Cas no 61175-86-8 (2,5-Cyclohexadien-1-one, 4-(diphenylmethylene)-2,6-diethyl-)

• Product Name: 2,5-Cyclohexadien-1-one, 4-(diphenylmethylene)-2,6-diethyl-
• CAS No: 61175-86-8
• MF: C₂₃H₂₂O
• MW: 314.420186519623
• CID: 489545
• PubChem ID: 71398577
• Update Time: 2025-04-19

2,5-Cyclohexadien-1-one, 4-(diphenylmethylene)-2,6-diethyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one, 4-(diphenylmethylene)-2,6-diethyl-
• 4-benzhydrylidene-2,6-diethylcyclohexa-2,5-dien-1-one
• 4-(Diphenylmethylidene)-2,6-diethylcyclohexa-2,5-dien-1-one
• DTXSID80819995
• 61175-86-8

• Inchi： 1S/C23H22O/c1-3-17-15-21(16-18(4-2)23(17)24)22(19-11-7-5-8-12-19)20-13-9-6-10-14-20/h5-16H,3-4H2,1-2H3
• InChI Key： ZBYSMITUIVSVAQ-UHFFFAOYSA-N
• SMILES： O=C1C(CC)=C/C(/C=C1CC)=C(\C1C=CC=CC=1)/C1C=CC=CC=1

Computed Properties

• Exact Mass: 314.16716
• Monoisotopic Mass: 314.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes